1-(2,6-Dimethylmorpholin-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C20H31N3O3/c1-15-13-23(14-16(2)26-15)20(24)17(3)21-9-11-22(12-10-21)18-7-5-6-8-19(18)25-4/h5-8,15-17H,9-14H2,1-4H3
• InChI Key: ZAZHFUDQIIOASI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C(C)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

1-(2,6-Dimethylmorpholin-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]propan-1-one, also known as DMMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMMP is a synthetic compound that belongs to the class of piperazine derivatives and has been found to possess several biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(2,6-Dimethylmorpholin-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]propan-1-one is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This compound has been found to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a crucial role in regulating mood, emotion, and behavior.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. This compound has also been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

1-(2,6-Dimethylmorpholin-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]propan-1-one has several advantages for lab experiments, including its high purity and stability, which make it a reliable compound for research. However, this compound also has some limitations, including its high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the research on 1-(2,6-Dimethylmorpholin-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]propan-1-one, including the development of new analogs with improved potency and selectivity, the investigation of its effects on other neurotransmitters and receptors, and the exploration of its potential as a therapeutic agent for various neurological and psychiatric disorders.
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of this compound has been optimized to increase the yield and purity of the final product. This compound has been found to have potential applications in neuroscience, pharmacology, and medicinal chemistry. The exact mechanism of action of this compound is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This compound has several biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. This compound has several advantages for lab experiments, including its high purity and stability, but also has some limitations, including its high cost and the need for specialized equipment and expertise for its synthesis and analysis. There are several future directions for the research on this compound, including the development of new analogs with improved potency and selectivity, the investigation of its effects on other neurotransmitters and receptors, and the exploration of its potential as a therapeutic agent for various neurological and psychiatric disorders.

Synthesis Methods

1-(2,6-Dimethylmorpholin-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]propan-1-one can be synthesized using a multistep process involving the reaction of piperazine with 2-methoxybenzaldehyde, followed by the reaction of the resulting product with 2,6-dimethylmorpholine-4-carboxylic acid. The final product is obtained by reducing the resulting intermediate with sodium borohydride. The synthesis method of this compound has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

1-(2,6-Dimethylmorpholin-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]propan-1-one has been found to have potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been studied for its effects on the central nervous system and its potential as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease. In pharmacology, this compound has been studied for its potential as a drug target for the treatment of depression and anxiety disorders. In medicinal chemistry, this compound has been studied for its potential as a lead compound for the development of new drugs.